Cas no 52211-04-8 (1-methyl-3-(piperidin-4-yl)imidazolidin-2-one)

1-methyl-3-(piperidin-4-yl)imidazolidin-2-one structure
52211-04-8 structure
Product Name:1-methyl-3-(piperidin-4-yl)imidazolidin-2-one
CAS No:52211-04-8
MF:C9H17N3O
MW:183.250781774521
MDL:MFCD16992001
CID:360167
PubChem ID:23463798
Update Time:2025-04-19

1-methyl-3-(piperidin-4-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Imidazolidinone, 1-methyl-3-(4-piperidinyl)-
    • 1-METHYL-3-(PIPERIDIN-4-YL)IMIDAZOLIDIN-2-ONE
    • 1-methyl-3-piperidin-4-ylimidazolidin-2-one
    • 3-methyl-1-(4-piperidyl)-imidazolidin-2-one
    • DTXSID50634394
    • DWFGEKHJKFNGNW-UHFFFAOYSA-N
    • EN300-71113
    • SCHEMBL2853627
    • 52211-04-8
    • CHEMBL4519547
    • 1-methyl-3-(4-piperidinyl)-2-imidazolidinone
    • AKOS011779737
    • F8889-7378
    • CCA21104
    • 1-methyl-3-(piperidin-4-yl)imidazolidin-2-one
    • MDL: MFCD16992001
    • Inchi: 1S/C9H17N3O/c1-11-6-7-12(9(11)13)8-2-4-10-5-3-8/h8,10H,2-7H2,1H3
    • InChI Key: DWFGEKHJKFNGNW-UHFFFAOYSA-N
    • SMILES: O=C1N(C)CCN1C1CCNCC1

Computed Properties

  • Exact Mass: 183.13731
  • Monoisotopic Mass: 183.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.58

1-methyl-3-(piperidin-4-yl)imidazolidin-2-one Pricemore >>

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